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Compound of Interest

Compound Name: DDO-02005 free base

Cat. No.: B11936186 Get Quote

DDO-02005 Free Base Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the stability and storage of DDO-02005 free base, along with

troubleshooting advice for common experimental issues.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for DDO-02005 free base?

There are conflicting recommendations from various suppliers. Some suggest storage at room

temperature for short-term handling, particularly in the continental United States.[1] However,

for long-term stability, it is often shipped on blue ice, indicating that refrigerated or frozen

conditions are preferable.

It is crucial to consult the Certificate of Analysis (CoA) that accompanies your specific batch of

DDO-02005 free base for the most accurate storage instructions. As a general best practice for

nitrogen-containing heterocyclic compounds, storage at -20°C, desiccated, and protected from

light is recommended to minimize degradation.

Q2: There seem to be different CAS numbers and molecular weights for DDO-02005. Which

one is correct?
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It is important to be aware of a notable discrepancy in the reported identifying information for

DDO-02005 across different suppliers. This may indicate the existence of different salt forms or

variations of the compound.

Supplier CAS Number Molecular Formula
Molecular Weight (
g/mol )

MedChemExpress 1186134-30-4 C₂₁H₂₅N₃O₂ 351.44

BioCat / TargetMol 1186049-44-4 C₂₁H₂₇Cl₂N₃O₂ 424.37

Actionable Advice: Always verify the CAS number and molecular weight from the

documentation provided with your specific product lot. Using an incorrect molecular weight for

concentration calculations will lead to significant errors in your experimental results.

Q3: How should I dissolve DDO-02005 free base for in vitro and in vivo studies?

DDO-02005 free base has limited solubility in aqueous solutions. For most applications, a

stock solution in an organic solvent is required.

For in vitro experiments: A common solvent is Dimethyl Sulfoxide (DMSO).

For in vivo formulations: A multi-step process is often necessary to create a stable solution

suitable for administration. One published method involves initially dissolving the compound

in DMSO, followed by dilution with other excipients like PEG300, Tween 80, and a final

dilution in saline or PBS.[2]

Always perform small-scale solubility tests before preparing a large batch of solution to ensure

the compound does not precipitate at your desired concentration.

Q4: What is the known stability of DDO-02005 free base in solution?

Specific data on the long-term stability of DDO-02005 free base in various solvents is not

readily available in the public domain. As a general precaution, it is advisable to:

Prepare fresh solutions for each experiment.
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If short-term storage is necessary, store stock solutions at -20°C or -80°C in small aliquots to

avoid repeated freeze-thaw cycles.

Protect solutions from light, as compounds with aromatic rings can be susceptible to

photodegradation.

One vendor suggests that stock solutions in DMSO should not be stored at room temperature

for extended periods (e.g., a week).[2]

Troubleshooting Guide
Issue: Inconsistent or lower-than-expected bioactivity in my experiments.

This is a common issue that can often be traced back to the stability and handling of the

compound.

dot digraph "Troubleshooting_Low_Bioactivity" { graph [rankdir="LR", splines=ortho,

nodesep=0.4]; node [shape=rectangle, style="filled", fontname="Arial", fontsize=10,

margin="0.2,0.1"]; edge [fontname="Arial", fontsize=9];

subgraph "cluster_InitialCheck" { label="Initial Checks"; style="filled"; fillcolor="#F1F3F4";

node[fillcolor="#FFFFFF", fontcolor="#202124"]; start [label="Start: Low Bioactivity Observed",

shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; check_calc [label="Verify MW and

Calculations"]; check_solubility [label="Assess Solution Clarity\n(Precipitation?)"]; }

subgraph "cluster_CompoundIntegrity" { label="Compound Integrity Assessment"; style="filled";

fillcolor="#F1F3F4"; node[fillcolor="#FFFFFF", fontcolor="#202124"]; check_storage

[label="Review Storage Conditions\n(Temp, Light, Desiccation)"]; prepare_fresh

[label="Prepare Fresh Stock Solution"]; compare_activity [label="Compare Activity:\nOld vs.

Fresh Stock"]; }

subgraph "cluster_Resolution" { label="Resolution"; style="filled"; fillcolor="#F1F3F4";

node[fillcolor="#FFFFFF", fontcolor="#202124"]; activity_restored [label="Activity Restored?

\n(Problem was degraded stock)", shape=diamond, fillcolor="#34A853", fontcolor="#FFFFFF"];

contact_supplier [label="Contact Supplier for CoA\nand Stability Data", fillcolor="#FBBC05",

fontcolor="#202124"]; end_ok [label="End: Issue Resolved", shape=ellipse, fillcolor="#4285F4",

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.targetmol.com/compound/ddo-02005
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11936186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


fontcolor="#FFFFFF"]; end_further [label="End: Further Investigation Needed", shape=ellipse,

fillcolor="#5F6368", fontcolor="#FFFFFF"]; }

start -> check_calc; check_calc -> check_solubility; check_solubility -> check_storage;

check_storage -> prepare_fresh; prepare_fresh -> compare_activity; compare_activity ->

activity_restored; activity_restored -> end_ok [label="Yes"]; activity_restored ->

contact_supplier [label="No"]; contact_supplier -> end_further; }

Caption: Troubleshooting workflow for low bioactivity of DDO-02005.

Experimental Protocols
Protocol for Preparation of a Stock Solution in DMSO

Materials: DDO-02005 free base powder, anhydrous DMSO, sterile microcentrifuge tubes.

Procedure:

Equilibrate the DDO-02005 free base vial to room temperature before opening to prevent

moisture condensation.

Weigh the required amount of DDO-02005 free base in a sterile tube.

Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM or 50 mM).

Vortex or sonicate briefly at room temperature until the solid is completely dissolved.

Visually inspect the solution for any undissolved particles.

Storage: Aliquot the stock solution into smaller volumes in light-protected tubes and store at

-20°C or -80°C.

Signaling Pathway
DDO-02005 is an inhibitor of the Kv1.5 potassium channel, which plays a role in cardiac action

potential repolarization.
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dot digraph "DDO_02005_Signaling_Pathway" { graph [splines=true, overlap=false]; node

[shape=rectangle, style="filled", fontname="Arial", fontsize=10]; edge [fontname="Arial",

fontsize=9];

DDO [label="DDO-02005", fillcolor="#FBBC05", fontcolor="#202124"]; Kv15 [label="Kv1.5

Potassium Channel", fillcolor="#4285F4", fontcolor="#FFFFFF"]; K_efflux [label="K+ Efflux",

fillcolor="#F1F3F4", fontcolor="#202124"]; Repolarization [label="Atrial Action

Potential\nRepolarization", fillcolor="#F1F3F4", fontcolor="#202124"]; Prolongation

[label="Prolongation of\nAction Potential Duration", fillcolor="#34A853", fontcolor="#FFFFFF"];

AF [label="Reduced Susceptibility\nto Atrial Fibrillation", fillcolor="#FFFFFF",

fontcolor="#202124"];

DDO -> Kv15 [arrowhead=tee, color="#EA4335", penwidth=1.5]; Kv15 -> K_efflux

[arrowhead=normal, color="#5F6368"]; K_efflux -> Repolarization [arrowhead=normal,

color="#5F6368"]; Kv15 -> Repolarization [style=invis]; // for layout DDO -> Prolongation

[style=invis]; // for layout Repolarization -> Prolongation [label="Inhibition of K+ Efflux leads to",

color="#202124"]; Prolongation -> AF [arrowhead=normal, color="#5F6368"]; }

Caption: Mechanism of action of DDO-02005 on the Kv1.5 channel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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